Cas no 1597936-31-6 (N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide)

• Product Name: N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide
• CAS No: 1597936-31-6
• MF: C₁₀H₂₂N₂O₂S
• MW: 234.358881473541
• CID: 5608208
• PubChem ID: 114700136
• Update Time: 2025-06-09

N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1597936-31-6
• N-[(3-methylpiperidin-4-yl)methyl]propane-1-sulfonamide
• EN300-841505
• N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide

• Inchi： 1S/C10H22N2O2S/c1-3-6-15(13,14)12-8-10-4-5-11-7-9(10)2/h9-12H,3-8H2,1-2H3
• InChI Key： WNANQHNAFWZEJK-UHFFFAOYSA-N
• SMILES： S(CCC)(NCC1CCNCC1C)(=O)=O

Computed Properties

• Exact Mass: 234.14019912g/mol
• Monoisotopic Mass: 234.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.6Ų

Additional information on N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide

N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide: A Comprehensive Overview

N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide (CAS No. 1597936-31-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structure that includes a piperidine ring and a methyl group. The compound's chemical structure and properties make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical formula of N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide is C₁₁H₂₅NO₃S, and its molecular weight is approximately 247.4 g/mol. The compound is characterized by its high solubility in polar solvents such as water and methanol, which facilitates its use in various biochemical assays and pharmaceutical formulations. The presence of the sulfonamide functional group imparts unique pharmacological properties to the molecule, including enhanced binding affinity to specific protein targets.

Recent studies have highlighted the potential of N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. Research has shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially offering therapeutic benefits for conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its potential in neurology, N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that the compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to target the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide have also been extensively studied. In animal models, the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Its low toxicity and minimal side effects further enhance its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to further investigate its potential as a treatment for various diseases.

In conclusion, N-(3-methylpiperidin-4-yl)methylpropane-1-sulfonamide (CAS No. 1597936-31-6) is a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds significant promise for improving patient outcomes and advancing medical treatments.